hodological licati
BENGH ey cricn

Application Note: Comprehensive
Characterization of 1-Benzyl-4-methoxy-indole-
3-carbaldehyde

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

1-Benzyl-4-methoxy-indole-3-
Compound Name:
carbaldehyde
Cat. No.: B13911627
Get Quote

Introduction

1-Benzyl-4-methoxy-indole-3-carbaldehyde is a synthetic derivative of the indole scaffold, a
privileged structure in medicinal chemistry and drug discovery. The unique substitution pattern,
featuring a benzyl group at the N1 position, a methoxy group at the C4 position, and a
carbaldehyde at the C3 position, makes it a valuable intermediate for the synthesis of a wide
range of biologically active compounds. Its structural complexity and potential for further
functionalization necessitate a robust and multi-faceted analytical approach for its
comprehensive characterization. This application note provides a detailed guide for
researchers, scientists, and drug development professionals on the key analytical techniques
and protocols for the unambiguous identification and purity assessment of this important

molecule.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 1-Benzyl-4-methoxy-indole-3-
carbaldehyde is fundamental for its handling, formulation, and the development of appropriate
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analytical methods.

Property Value Source
Molecular Formula C17H1sNO2 N/A
Molecular Weight 265.31 g/mol N/A
Appearance Expected to be a solid

Melting Point Not available N/A

Expected to be soluble in
- common organic solvents like
Solubility ] [1]
DMSO, DMF, and chlorinated

solvents.

Store in a cool, dry, and dark
place under an inert

Storage
atmosphere to prevent

degradation.

Synthesis Overview

The synthesis of 1-Benzyl-4-methoxy-indole-3-carbaldehyde can be achieved through a
multi-step process, beginning with the protection of the indole nitrogen, followed by formylation
at the C3 position. A representative synthetic route is outlined below.

4-Methoxyindole Benzyl Bromide, Base G\l—BenzylaliorD—b[l—Benzyl—4—melh0xyindole POCl:, DMF Vilsmeier-Haack Formylation 1-Benzyl-4-methoxy-indole-3-carbaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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